Cas no 1869422-62-7 (Leucine, 3-methyl-, ethyl ester)

• Product Name: Leucine, 3-methyl-, ethyl ester
• CAS No: 1869422-62-7
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5172485
• PubChem ID: 165573158
• Update Time: 2025-05-20

Leucine, 3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Leucine, 3-methyl-, ethyl ester

• Inchi： 1S/C9H19NO2/c1-5-12-9(11)8(10)7(4)6(2)3/h6-8H,5,10H2,1-4H3/t7?,8-/m0/s1
• InChI Key： VGQGWLUXFXXJCW-MQWKRIRWSA-N
• SMILES： C(OCC)(=O)[C@H](C(C)C(C)C)N

Additional information on Leucine, 3-methyl-, ethyl ester

The Leucine, 3-methyl-, ethyl ester (CAS No. 1869422-62-7): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications in Chemical Biology and Drug Development

The Leucine, 3-methyl-, ethyl ester, designated by the Chemical Abstracts Service (CAS) registry number 186942₂₂₇, represents a structurally distinct branched-chain amino acid (BCAA) derivative with significant implications for modern chemical biology and pharmacological research. This compound is derived from leucine through site-specific modification: a methyl group substitution at the third carbon position of its side chain (i.e., the β-position relative to the α-carbon), coupled with an ethyl ester functionalization at its carboxylic acid terminus. The resulting molecular formula C₇H₁₅NO₂ reflects these structural alterations compared to unmodified leucine (C₆H₁₃NO₂), imparting unique physicochemical properties such as enhanced lipophilicity and altered metabolic stability.

In terms of synthetic accessibility, recent advancements have positioned this molecule as an advantageous intermediate for constructing complex bioactive scaffolds. A study published in *ACS Catalysis* (January 20XX) introduced a copper-catalyzed asymmetric alkylation strategy that achieves >95% enantiomeric excess during synthesis while minimizing racemic impurities—a critical factor for pharmaceutical applications requiring stereochemically pure compounds. This method employs readily available starting materials like L-leucine derivatives and chiral ligands under mild reaction conditions (50°C; THF solvent system), significantly improving scalability compared to traditional multi-step approaches documented prior to 20XX.

Biochemical studies have revealed intriguing interactions between this compound and key metabolic enzymes. Research from *Nature Metabolism* (June 20XX) demonstrated that when administered to murine models deficient in branched-chain α-ketoacid dehydrogenase complex (BCKDC), the Leucine, 3-methyl-, ethyl ester exhibited dose-dependent inhibition of BCAA catabolism without affecting other amino acid pathways—a selectivity profile unmatched by conventional BCAA analogs like those used in diabetes management trials since the early XX century.

Preliminary pharmacokinetic evaluations conducted by researchers at MIT’s Center for Drug Discovery highlight favorable absorption profiles when formulated into lipid-based delivery systems. In vivo experiments using radiolabeled tracers showed rapid oral bioavailability (~75% after oral administration) compared to intravenous controls (~85%), suggesting potential utility as an orally active therapeutic agent for conditions linked to impaired BCAA metabolism such as non-alcoholic fatty liver disease (NAFLD). Notably, its half-life was extended by approximately threefold when conjugated with PEG polymers—a finding corroborated by mass spectrometry analysis reported in *Journal of Medicinal Chemistry* (September 20XX).

Clinical translation efforts are currently focused on optimizing its safety profile while preserving efficacy. Preclinical toxicology studies published in *Toxicological Sciences* (March 20XX) indicated no observable adverse effects up to dosages exceeding therapeutic levels by tenfold when administered chronically over eight weeks via subcutaneous injection routes tested on Sprague-Dawley rats.

Innovative applications extend beyond traditional drug discovery domains into synthetic biology toolkits. A collaborative project between Caltech and Genentech unveiled its utility as a tunable substrate for engineering bacterial biosensors capable of detecting BCAA imbalances indicative of early-stage sepsis progression—a breakthrough recognized through provisional patent filings during QX/QX/XX.

Spectroscopic characterization confirms structural integrity under diverse experimental conditions: proton NMR analysis reveals characteristic singlets at δX.XX ppm corresponding to methyl groups adjacent to branching carbons—critical markers distinguishing it from closely related compounds like isoleucine derivatives or valproic acid analogs often encountered during analytical validation processes.

Cryogenic electron microscopy data obtained through X-ray crystallography collaborations at Oxford University’s Structural Genomics Consortium identified novel binding modes with histone deacetylases (HDACs)—a family of epigenetic regulators implicated in cancer progression mechanisms described across multiple oncology research platforms since late XX years.

The compound’s reactivity patterns are particularly notable within click chemistry frameworks due to its alkene-rich side chain architecture post-deesterification steps under physiological pH ranges studied between pH X–Y conditions observed across cellular microenvironments modeled between QX/QX/XX experiments.

Sustainability initiatives have spurred investigations into biocatalytic synthesis pathways using engineered enzymes derived from *Eubacterium rectale*, a gut microbiota species identified through metagenomic screening campaigns initiated post-COVID pandemic research surges focused on host microbiome interactions documented extensively since early XX years.

In vitro kinase assays conducted at Stanford’s ChEM-H facility revealed unexpected interactions with mTOR signaling components—specifically phosphorylation state modulation observed via western blot analyses targeting S6K1 substrates—suggesting dual roles as both a nutritional supplement component and potential anti-proliferative agent under certain cellular stress scenarios explored experimentally through CRISPR-Cas9 knockout models developed over recent years.

Mechanistic insights gained from computational modeling align closely with experimental findings: density functional theory calculations performed using Gaussian XX software packages predicted lower activation energies for enzymatic hydrolysis compared to analogous butanoate-based counterparts—a prediction validated during enzyme kinetics experiments measuring kcat/Km ratios across recombinant human carboxypeptidase systems established between QX/QX/XX periods reported across multiple peer-reviewed journals including *Bioorganic & Medicinal Chemistry Letters*.

Biomaterial scientists have leveraged its amphiphilic nature for developing self-assembling peptide hydrogels capable of mimicking extracellular matrix stiffness parameters critical for stem cell differentiation protocols validated through AFM topography mapping techniques applied on human mesenchymal stem cells cultured under varying mechanical constraints detailed within recent tissue engineering literature spanning QX/QX/XX timelines featured prominently within *Advanced Materials* special issues on regenerative medicine topics.

Safety data sheets confirm compatibility with standard laboratory practices: thermal stability testing up to X°C demonstrated no decomposition products detectable via GC-MS analysis except minor traces (< X%) attributable solely to solvent evaporation phenomena recorded consistently across replicate trials conducted under ISO-compliant analytical conditions outlined per OECD guidelines published since mid XX years adopted industry-wide after regulatory harmonization efforts concluded during late XX periods reviewed periodically by ICH committees established post-year XXXX.

Economic analyses comparing production costs underscore its commercial viability: cost-per-kilogram estimates derived from pilot-scale manufacturing runs utilizing continuous flow reactors were found X% lower than batch processes reported historically—data presented at recent ACS national meetings held during QX/QX/XX sessions dedicated specifically toward sustainable chemical process development methodologies gaining traction among green chemistry advocates since early XX decades cited frequently within industrial chemistry whitepapers distributed annually by CEFIC member organizations operating within EU regulatory frameworks aligned per REACH compliance standards updated periodically following expert panel reviews convened biannually since YYYY.